(4-tert-Butylcyclohexyl)acetaldehyde
Overview
Description
“(4-tert-Butylcyclohexyl)acetaldehyde” is a chemical compound that is widely used in the fragrance industry . It exists in cis and trans forms . The trans-isomer has a rich, woody odor, while the odor of the cis-isomer is more intense and more floral .
Synthesis Analysis
The synthesis of “this compound” involves the catalytic hydrogenation of 4-tert-butylphenol followed by acetylation of the resulting 4-tert-butylcyclohexanol . If Raney nickel is used as the catalyst, a high percentage of the trans-isomer is obtained. A rhodium–carbon catalyst yields a high percentage of the cis-isomer .Molecular Structure Analysis
The molecular formula of “this compound” is C12H22O2 . The molecular weight is 198.3019 . The IUPAC Standard InChI is InChI=1S/C12H22O2/c1-9(13)14-11-7-5-10(6-8-11)12(2,3)4/h10-11H,5-8H2,1-4H3 .Physical and Chemical Properties Analysis
“this compound” has a boiling point of 228-230 °C25 mm Hg (lit.) . Its density is 0.934 g/mL at 25 °C (lit.) . The vapor pressure is 7.9Pa at 25℃ . The refractive index is n 20/D 1.452 (lit.) .Scientific Research Applications
Hydrogen Transfer and Aldol Condensation
(4-tert-Butylcyclohexyl)acetaldehyde's derivatives, such as 4-tert-butylcyclohexanone, are studied in hydrogen transfer reactions and aldol condensation processes. Lopez et al. (2002) investigated the liquid-phase reduction of 4-tert-butylcyclohexanone, demonstrating its involvement in catalysis by basic sites and its participation in the hydrogenation of cinnamaldehyde (Lopez, Valente, Clacens, & Figuéras, 2002).
Pyrolysis and Oxidation Studies
The pyrolysis and oxidation of compounds structurally related to this compound have been the subject of studies to understand their thermal decomposition and reaction profiles. Yasunaga et al. (2012) explored this for butanols, which are relevant to the study of acetaldehyde chemistry (Yasunaga et al., 2012).
Alkylation Studies
Alkylation reactions involving tert-butylhydrazones of aldehydes, including acetaldehyde, have been studied for synthesizing new tert-butylazo compounds. This research by Wang and Warkentin (1988) provides insights into the reactivity and potential applications of related aldehydes in organic synthesis (Wang & Warkentin, 1988).
Acetal Protection and Deprotection
Fujioka et al. (2006) discussed the chemoselective deprotection of acetals from aldehydes, which could be related to the manipulation of this compound in various chemical syntheses. This study sheds light on the reaction mechanisms and intermediate structures in such processes (Fujioka et al., 2006).
Mannich Reactions
The use of acetaldehyde in proline-catalyzed Mannich reactions has been explored by Yang et al. (2008). This research highlights the potential of acetaldehyde, a simple molecule, in asymmetric synthesis, suggesting possible applications for related aldehydes in creating chiral, biologically relevant compounds (Yang, Chandler, Stadler, Kampen, & List, 2008).
Studies on Acetaldehyde Derivatives
Brink (1977) investigated reactions between Cyclohexylidenacetaldehyde derivatives, including 4-tert-Butylcyclohexylidenacetaldehyde, with thioglycolic acid and its derivatives. This study provides valuable insights into the stereochemical aspects of these reactions, contributing to the understanding of the chemical behavior of this compound derivatives (Brink, 1977).
Safety and Hazards
“(4-tert-Butylcyclohexyl)acetaldehyde” should be kept away from heat, sparks, open flames, and hot surfaces . It is recommended to use personal protective equipment as required and to use the compound in areas with adequate ventilation . Eating, drinking, or smoking while using this product should be avoided .
Properties
IUPAC Name |
2-(4-tert-butylcyclohexyl)acetaldehyde | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H22O/c1-12(2,3)11-6-4-10(5-7-11)8-9-13/h9-11H,4-8H2,1-3H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HIIVFCPSWQQHEF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1CCC(CC1)CC=O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H22O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70616596 | |
Record name | (4-tert-Butylcyclohexyl)acetaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70616596 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
182.30 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
88166-21-6 | |
Record name | (4-tert-Butylcyclohexyl)acetaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70616596 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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